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Compound of Interest

Compound Name: 4-Bromo-2-phenylpent-4-enenitrile

Cat. No.: B159394 Get Quote

This guide provides immediate, essential safety and logistical information for the handling and

disposal of 4-Bromo-2-phenylpent-4-enenitrile (CAS No. 137040-93-8). The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals.

I. Personal Protective Equipment (PPE)
When handling 4-Bromo-2-phenylpent-4-enenitrile, a comprehensive PPE strategy is crucial

to minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE based on the available safety data.[1]
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Protection Type Specific Recommendations Standards

Eye/Face Protection
Tightly fitting safety goggles

with side-shields.

EN 166 (EU) or NIOSH (US)

approved.[1]

Skin Protection

Fire/flame resistant and

impervious clothing. Chemical

impermeable gloves. Always

inspect gloves prior to use.

Wash hands thoroughly after

handling.

EU Directive 89/686/EEC and

EN 374 for gloves.[1]

Respiratory Protection

Use a full-face respirator if

exposure limits are exceeded,

or if irritation or other

symptoms are experienced.

Work in a well-ventilated area,

preferably under a chemical

fume hood.

Follow relevant respirator

standards (e.g.,

NIOSH/MSHA).

General Hygiene

Do not eat, drink, or smoke

when using this product. Wash

face, hands, and any exposed

skin thoroughly after handling.

Standard laboratory hygiene

practices.[2]

II. Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to prevent accidents and maintain the

integrity of the compound.

A. Handling:

Engineering Controls: Always handle 4-Bromo-2-phenylpent-4-enenitrile in a well-

ventilated area, such as a certified chemical fume hood, to minimize inhalation exposure.[1]

[3]

Personal Precautions: Avoid contact with skin and eyes.[1] Do not breathe mist, gas, or

vapors.[1]
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Ignition Sources: Keep away from all sources of ignition.[1] Use spark-proof tools and

explosion-proof equipment where necessary.[1]

Transfers: For transfers, especially with larger quantities, consider using a siphon for better

control to minimize the risk of splashes or spills.

B. Storage:

Container: Store in a tightly closed, suitable container in a dry, cool, and well-ventilated

place.[2][3][4]

Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases.[2]

Segregation: Store halogenated solvent containers upright in a designated area, segregated

from incompatible chemicals.[4] If space is limited, use secondary containment.[4]

III. Emergency Procedures
In the event of an emergency, immediate and appropriate action is vital.

A. First-Aid Measures:
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Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing,

provide artificial respiration and seek immediate

medical attention. Do not use mouth-to-mouth

resuscitation if the chemical was ingested or

inhaled.[1]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor.[1]

Eye Contact

Rinse with pure water for at least 15 minutes,

including under the eyelids. Seek immediate

medical attention.[1][2]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]

B. Accidental Release Measures:

Personal Precautions: Evacuate personnel to a safe area.[1] Ensure adequate ventilation.

Wear appropriate personal protective equipment, including chemical-impermeable gloves.[1]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not

let the chemical enter drains, as discharge into the environment must be avoided.[1]

Containment and Cleanup: Collect and arrange for disposal.[1] Use inert absorbent material

to soak up the spill.[2] Place the collected material in a suitable, closed container for

disposal.[1][2]

C. Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]
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Protective Actions: Firefighters should wear self-contained breathing apparatus if necessary.

[1][3]

IV. Disposal Plan
Proper disposal of 4-Bromo-2-phenylpent-4-enenitrile and its containers is essential to

prevent environmental contamination and comply with regulations.

Waste Classification: This compound should be treated as hazardous waste. Specifically, it

falls under the category of halogenated organic waste.[4][5][6]

Containerization: Collect waste in a designated, compatible, and properly labeled container.

[4][5] The container must be kept tightly closed when not in use.[5][7] Do not fill containers

beyond 90% capacity.[6]

Labeling: The waste container must be clearly labeled with "Halogenated Waste" and a list of

its chemical contents.[5]

Segregation: Do not mix halogenated waste with non-halogenated waste to reduce disposal

costs.[5][7] Store waste containers away from incompatible materials.[4]

Disposal: Dispose of the contents and container at an approved waste disposal plant in

accordance with local, state, and federal regulations.[2] Do not dispose of down the drain.[4]

V. Chemical and Physical Properties
The following table summarizes key quantitative data for 4-Bromo-2-phenylpent-4-enenitrile.

Property Value

Molecular Formula C11H10BrN[8]

Molecular Weight 236.1078 g/mol [8]

Boiling Point 304.8 °C at 760 mmHg[8]

Flash Point 138.2 °C[8]

Density 1.357 g/cm³[8]
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VI. Workflow for Handling 4-Bromo-2-phenylpent-4-
enenitrile
The following diagram illustrates the standard workflow for the safe handling of 4-Bromo-2-
phenylpent-4-enenitrile from preparation to disposal.

Preparation

Handling

Cleanup & Storage Disposal

Don Appropriate PPE

Set Up in Chemical Fume Hood

Handle Chemical

Perform Experiment

Decontaminate Work Area Collect Halogenated Waste

Store Unused Chemical Label Waste Container

Dispose via Approved Facility
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Click to download full resolution via product page

Caption: Workflow for handling 4-Bromo-2-phenylpent-4-enenitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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